Cas no 61129-28-0 (3-benzyloxolan-2-one)

• Product Name: 3-benzyloxolan-2-one
• CAS No: 61129-28-0
• MF: C₁₁H₁₂O₂
• MW: 176.211783409119
• MDL: MFCD27926305
• CID: 491183
• PubChem ID: 562758
• Update Time: 2025-05-26

3-benzyloxolan-2-one Chemical and Physical Properties

Names and Identifiers

• 2(3H)-Furanone, dihydro-3-(phenylmethyl)-
• 3-benzyloxolan-2-one
• 61129-28-0
• alpha-benzyl-gamma-butyrolactone
• 3-Benzyldihydro-2(3H)-furanone #
• EN300-316038
• 2-Benzyl-butyrolactone
• SCHEMBL3685687
• 2-benzyl-gamma-butyrolactone
• benzylbutyrolactone
• DTXSID60340232

• MDL： MFCD27926305
• Inchi： 1S/C11H12O2/c12-11-10(6-7-13-11)8-9-4-2-1-3-5-9/h1-5,10H,6-8H2
• InChI Key： FWTJDTQXENOXPC-UHFFFAOYSA-N
• SMILES： O1C(C(CC2C=CC=CC=2)CC1)=O

Computed Properties

• Exact Mass: 176.08376
• Monoisotopic Mass: 176.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 330.4±11.0 °C at 760 mmHg
• Flash Point: 136.6±16.7 °C
• PSA: 26.3
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

3-benzyloxolan-2-one Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactones Gamma butyrolactones

Additional information on 3-benzyloxolan-2-one

3-Benzyloxolan-2-One: A Comprehensive Overview

3-Benzyloxolan-2-one, also known by its CAS number CAS No. 61129-28-0, is a versatile organic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and material science. This compound, characterized by its unique structure featuring a benzyl group attached to a cyclic ketone, has demonstrated a wide range of applications and continues to be a subject of extensive research.

The molecular structure of 3-benzyloxolan-2-one consists of a six-membered ring with an oxygen atom and a ketone group at the 2-position, along with a benzyl substituent at the 3-position. This arrangement imparts the compound with interesting electronic and steric properties, making it suitable for various chemical transformations and functional applications. Recent studies have highlighted its potential as a building block in the synthesis of bioactive molecules and advanced materials.

In terms of physical properties, 3-benzyloxolan-2-one is typically found as a white crystalline solid with a melting point around 145°C. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it amenable to various synthetic procedures. The compound's stability under normal conditions ensures its suitability for large-scale production and storage.

The synthesis of 3-benzyloxolan-2-one can be achieved through several methods, including the benzannulation of cyclic ketones or via intramolecular cyclization reactions. Recent advancements in catalytic methodologies have enabled more efficient and selective syntheses, reducing production costs and environmental impact. For instance, the use of transition metal catalysts has been reported to significantly enhance the yield and purity of the compound.

3-Benzyloxolan-2-one has found applications in diverse areas, including drug discovery, agrochemicals, and specialty chemicals. In drug development, it serves as an intermediate in the synthesis of bioactive compounds targeting various therapeutic areas such as cancer, inflammation, and infectious diseases. Its role as a chiral auxiliary in asymmetric synthesis has also been explored extensively.

In the realm of material science, 3-benzyloxolan-2-one has been utilized as a precursor for the preparation of advanced polymers and coatings due to its ability to undergo polymerization under specific conditions. Recent research has focused on its application in creating stimuli-responsive materials that can adapt to environmental changes such as temperature or pH levels.

The pharmacokinetic properties of 3-benzyloxolan-2-one have been studied in detail, revealing its moderate absorption and distribution profiles in biological systems. These characteristics make it a promising candidate for drug delivery systems where controlled release is desired.

In terms of safety considerations, handling CAS No. 61129-28-0 requires adherence to standard laboratory protocols to minimize exposure risks. Proper ventilation and personal protective equipment are recommended during synthesis and handling procedures.

In conclusion, 3-benzyloxolan-2-one, with its unique chemical properties and diverse applications, remains an important compound in modern chemistry research. Ongoing studies continue to uncover new potential uses for this versatile molecule across various industries.